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Compound of Interest

Compound Name: 6-Methyl-4-phenyl-2-chromanol

Cat. No.: B124595 Get Quote

This guide provides essential, immediate safety and logistical information for the handling and

disposal of 6-Methyl-4-phenyl-2-chromanol (CAS No. 209747-04-6).[1][2][3][4] As a trusted

partner in your research, we aim to deliver value beyond the product itself by ensuring you

have the critical information to maintain a safe and efficient laboratory environment. This

document is structured to provide a deep, technically-grounded understanding of the necessary

precautions, grounded in established safety principles for handling novel heterocyclic

compounds.

While a specific Safety Data Sheet (SDS) for 6-Methyl-4-phenyl-2-chromanol is not readily

available, this guide synthesizes data from structurally similar compounds, general chemical

safety protocols, and available chemical properties to provide a robust operational procedure.

The recommendations herein are based on the known hazards of chromanol derivatives and

general best practices for laboratory safety.

Hazard Assessment and Chemical Profile
Understanding the chemical's properties is foundational to safe handling. 6-Methyl-4-phenyl-2-
chromanol is an organic compound classified as a chromanol.[5] It is an impurity of the

antimuscarinic agent Tolterodine.[1][5]

Known Chemical and Physical Properties:
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Property Value Source

Molecular Formula C₁₆H₁₆O₂ [1][3]

Molecular Weight 240.30 g/mol [2][3]

Melting Point 80-81 °C [1]

Boiling Point (Predicted) 377.2 ± 42.0 °C [1]

Density (Predicted) 1.173 ± 0.06 g/cm³ [1]

Based on the Safety Data Sheet for the structurally analogous compound, 6-

(Hydroxymethyl)-4-phenylchroman-2-ol, we can anticipate the following potential hazards for 6-
Methyl-4-phenyl-2-chromanol:

Acute Oral Toxicity: Harmful if swallowed.[6]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[6]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is non-negotiable when handling 6-Methyl-4-phenyl-2-
chromanol to prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category Item
Standard/Specificat
ion

Rationale

Eye Protection

Safety glasses with

side shields or

chemical safety

goggles

European standard -

EN 166; ANSI Z-87

To protect eyes from

splashes of the

compound, which may

cause serious

irritation.[6][7]

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile)

Check for chemical

compatibility

To prevent skin

contact, as the

compound is expected

to cause skin irritation.

[6][7] It is crucial to

inspect gloves before

use and wash hands

after removal.[8]

Body Protection Laboratory coat N/A

To prevent skin

exposure and protect

personal clothing from

contamination.[7][9]

Respiratory Protection

Use in a well-

ventilated area or

under a chemical

fume hood. If dust

formation is likely, a

dust mask (e.g., Type

N95) is

recommended.

NIOSH approved

To avoid inhalation of

dust particles or

aerosols that may

cause respiratory tract

irritation.[6][7]

DOT Script for PPE Selection Workflow:
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Personal Protective Equipment (PPE) Workflow

Start: Handling 6-Methyl-4-phenyl-2-chromanol

Wear Safety Goggles (EN 166 / ANSI Z-87) Wear Nitrile Gloves Wear a Lab Coat Work in a Fume Hood or Well-Ventilated Area

Safe Handling Environment Established

Click to download full resolution via product page

Caption: A workflow diagram illustrating the mandatory PPE for handling 6-Methyl-4-phenyl-2-
chromanol.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is critical for minimizing risk and ensuring

experimental integrity.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Designate a

specific area for handling, preferably within a chemical fume hood.[10]

Weighing and Transfer: Handle the solid compound carefully to avoid the formation of dust

and aerosols.[7] Use appropriate tools (e.g., spatula) for transfer.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly. If the solvent

is volatile, ensure this is done in a chemical fume hood.

General Hygiene: Do not eat, drink, or smoke in the laboratory.[7][11] Wash hands

thoroughly with soap and water after handling the chemical and before leaving the lab.[7][11]
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Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][12]

Emergency Procedures: Be Prepared
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.[6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[6]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Spill

Evacuate personnel to a safe area. Wear

appropriate PPE. Sweep up the spilled solid,

avoiding dust generation, and place it in a

suitable, closed container for disposal.[6]

Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan: Environmental Responsibility
Proper disposal of 6-Methyl-4-phenyl-2-chromanol and its containers is essential to protect

the environment and comply with regulations.
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Step-by-Step Disposal Procedure:

Waste Collection: Collect waste material in a clearly labeled, sealed container. Do not mix

with other waste streams unless compatibility is confirmed.

Container Disposal: Empty containers should be rinsed with an appropriate solvent. The

rinsate should be collected as hazardous waste. Deface or remove labels from empty

containers before disposal in regular trash.[13]

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations.[14] Contact your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Prohibited Disposal: Do not dispose of this chemical down the drain or in the regular trash.

[13]

DOT Script for Disposal Workflow:
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Disposal Workflow for 6-Methyl-4-phenyl-2-chromanol

Start: Waste Generated

Collect in Labeled, Sealed Container

Rinse Empty Containers with Solvent

Consult Institutional EHS for Guidance

Collect Rinsate as Hazardous Waste

Dispose via Approved Hazardous Waste Vendor

End: Compliant Disposal

Click to download full resolution via product page

Caption: A workflow for the safe and compliant disposal of 6-Methyl-4-phenyl-2-chromanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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